Cas no 2228684-58-8 (2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2228684-58-8
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 5867466
• PubChem ID: 165635453
• Update Time: 2025-08-05

2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol
• 2228684-58-8
• EN300-1977779

• Inchi： 1S/C8H10ClNO2/c1-12-8-4-2-3-6(10-8)7(11)5-9/h2-4,7,11H,5H2,1H3
• InChI Key： NFWUHBUHHZBBNV-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(N=1)OC)O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol

Research Brief on 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol (CAS: 2228684-58-8): Recent Advances and Applications

2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol (CAS: 2228684-58-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol, emphasizing its utility as a building block for the development of novel kinase inhibitors. The study demonstrated that the compound's unique structural features, including the chloro and methoxy substituents, contribute to its reactivity and selectivity in chemical transformations. The authors also reported improved yields and purity through optimized reaction conditions, which could facilitate its broader application in drug discovery.

Another significant advancement was reported in a preprint on bioRxiv, where 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol was identified as a precursor for the synthesis of potential antiviral agents. The study revealed that derivatives of this compound exhibited inhibitory activity against SARS-CoV-2 protease, suggesting its potential utility in the development of COVID-19 therapeutics. Molecular docking studies further supported these findings, indicating strong binding interactions with the viral enzyme's active site.

Beyond its synthetic applications, recent research has also investigated the biological effects of 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol. A study in ACS Chemical Biology demonstrated that the compound could modulate cellular signaling pathways by interacting with specific protein targets. The researchers used advanced mass spectrometry techniques to identify these interactions, providing a foundation for future mechanistic studies. These findings underscore the compound's versatility and potential as a tool compound in chemical biology research.

In conclusion, 2-chloro-1-(6-methoxypyridin-2-yl)ethan-1-ol (CAS: 2228684-58-8) continues to be a focal point of research due to its diverse applications in drug discovery and chemical biology. Recent studies have expanded our understanding of its synthetic utility, biological activity, and potential therapeutic relevance. Future research should focus on further elucidating its mechanisms of action and exploring its applications in other disease areas. This compound represents a promising avenue for the development of novel bioactive molecules and therapeutic agents.